Cas no 1154598-26-1 (6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 1154598-26-1
• MF: C₁₀H₆F₂N₂O
• MW: 208.164248943329
• MDL: MFCD12143110
• CID: 4573371
• PubChem ID: 43583821
• Update Time: 2025-06-12

6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one

• MDL： MFCD12143110
• Inchi： 1S/C10H6F2N2O/c11-6-2-1-3-7(12)10(6)8-4-5-9(15)14-13-8/h1-5H,(H,14,15)
• InChI Key： POPWSWLVPINAOO-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=C(F)C=CC=C2F)C=C1

Computed Properties

• Exact Mass: 208.045
• Monoisotopic Mass: 208.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 1154598-26-1): Properties, Applications, and Research Insights

The compound 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 1154598-26-1) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. With the growing demand for fluorinated compounds in drug discovery, this molecule stands out as a promising candidate for addressing challenges in medicinal chemistry and crop protection. Its pyridazinone core and difluorophenyl moiety contribute to its versatility, making it a subject of interest for researchers exploring small-molecule inhibitors and sustainable agrochemicals.

Recent advancements in AI-driven drug design and computational chemistry have highlighted the importance of fluorinated scaffolds like 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one. Searches for "fluorine in drug development" and "pyridazinone derivatives applications" have surged, reflecting the scientific community's focus on optimizing pharmacokinetic properties through strategic fluorination. This compound's lipophilicity modulation and metabolic stability align with trends in fragment-based drug discovery, where researchers prioritize molecules with balanced physicochemical profiles.

From a synthetic perspective, the preparation of CAS No. 1154598-26-1 involves innovative cross-coupling methodologies and catalytic fluorination techniques. Laboratories are increasingly adopting flow chemistry and microwave-assisted synthesis to improve yields and reduce environmental impact, addressing the industry's shift toward green chemistry principles. The compound's crystallinity and solubility characteristics also make it a valuable case study for polymorph screening in formulation development.

In agrochemical applications, derivatives of 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one are being investigated for their potential as next-generation herbicides with improved selectivity and lower environmental persistence. This aligns with global searches for "eco-friendly pesticide alternatives" and "low-residue crop protection" solutions. The difluorophenyl group enhances target binding affinity while maintaining favorable soil degradation profiles, a critical factor in modern integrated pest management systems.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as LC-MS/MS and 19F NMR spectroscopy are essential for quality control and metabolic studies. The fluorine atoms provide distinct spectroscopic handles, facilitating research into molecular interactions and binding kinetics. These properties have made CAS No. 1154598-26-1 a reference compound in studies of fluorine-protein interactions and bioisostere design.

The safety profile and toxicological evaluation of 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one remain active areas of investigation, particularly regarding its environmental fate and ecotoxicology. Regulatory agencies emphasize thorough risk assessment for fluorinated compounds, driving demand for high-quality reference standards and analytical methods validation. This aligns with industry needs for REACH compliance and GLP testing protocols in chemical development.

Looking ahead, the scientific community continues to explore the potential of 6-(2,6-difluorophenyl)-2,3-dihydropyridazin-3-one in diverse fields. From kinase inhibition studies to material science applications, this compound exemplifies the intersection of structural innovation and practical utility. As research progresses, we anticipate new discoveries that will further establish its role in addressing contemporary challenges in healthcare and sustainable agriculture.